Zinc lauroyl aspartate

Catalog No.
S13226075
CAS No.
899426-42-7
M.F
C32H56N2O10Zn
M. Wt
694.2 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Zinc lauroyl aspartate

CAS Number

899426-42-7

Product Name

Zinc lauroyl aspartate

IUPAC Name

zinc;(2S)-2-(dodecanoylamino)butanedioate;hydron

Molecular Formula

C32H56N2O10Zn

Molecular Weight

694.2 g/mol

InChI

InChI=1S/2C16H29NO5.Zn/c2*1-2-3-4-5-6-7-8-9-10-11-14(18)17-13(16(21)22)12-15(19)20;/h2*13H,2-12H2,1H3,(H,17,18)(H,19,20)(H,21,22);/q;;+2/p-2/t2*13-;/m00./s1

InChI Key

YDLIIQNHXUAITG-DHHADUQMSA-L

Canonical SMILES

[H+].[H+].CCCCCCCCCCCC(=O)NC(CC(=O)[O-])C(=O)[O-].CCCCCCCCCCCC(=O)NC(CC(=O)[O-])C(=O)[O-].[Zn+2]

Isomeric SMILES

[H+].[H+].CCCCCCCCCCCC(=O)N[C@@H](CC(=O)[O-])C(=O)[O-].CCCCCCCCCCCC(=O)N[C@@H](CC(=O)[O-])C(=O)[O-].[Zn+2]

Zinc lauroyl aspartate is a zinc salt formed from lauroyl aspartic acid, which combines the properties of lauric acid and aspartic acid with zinc. This compound is recognized for its potential applications in cosmetic formulations due to its skin conditioning and antimicrobial properties. The molecular structure of zinc lauroyl aspartate allows it to interact effectively with biological systems, enhancing its utility in various formulations aimed at improving skin health.

, including:

  • Oxidation: Under certain conditions, this compound can be oxidized, leading to the formation of oxidized derivatives.
  • Reduction: Reduction reactions may alter the oxidation state of the zinc ion, affecting the compound's properties.
  • Substitution: Functional groups in the compound can be replaced by other moieties through substitution reactions.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide and reducing agents such as sodium borohydride. The reaction conditions typically involve controlled temperatures and pH levels to achieve desired outcomes, such as high yield and purity .

Zinc lauroyl aspartate exhibits notable biological activities, particularly:

  • Antimicrobial Properties: It has been studied for its effectiveness against various microbial strains, making it a valuable ingredient in personal care products aimed at preventing infections.
  • Anti-inflammatory Effects: The compound may help reduce inflammation, contributing to its soothing effects on the skin.
  • Skin Conditioning: It enhances skin barrier function and promotes hydration, making it beneficial for formulations targeting dry or sensitive skin.

The mechanism of action involves interactions with skin cells, where the zinc ion plays a crucial role in cellular processes such as proliferation and repair .

The synthesis of zinc lauroyl aspartate typically involves the following steps:

  • Preparation of Lauroyl Aspartate: Lauric acid is reacted with aspartic acid under controlled conditions to form lauroyl aspartate.
  • Reaction with Zinc Salt: The lauroyl aspartate is then reacted with a zinc salt, such as zinc chloride, under specific temperature and pH conditions to yield zinc lauroyl aspartate.

In industrial settings, this process is optimized for efficiency and quality control, often involving large-scale reactors and purification steps such as filtration and drying .

Zinc lauroyl aspartate has diverse applications across various fields:

  • Cosmetics: Used as a skin conditioning agent in creams, lotions, and other personal care products.
  • Pharmaceuticals: Investigated for potential therapeutic applications in wound healing and dermatological treatments.
  • Research: Acts as a reagent in studies involving zinc coordination compounds and their biological interactions.

Its multifunctional properties make it a valuable component in formulations aimed at enhancing skin health .

Research on zinc lauroyl aspartate has revealed its interactions with various biological systems. Notably:

  • It interacts with skin proteins and enzymes that are crucial for maintaining skin integrity.
  • Studies have shown that it can enhance the activity of zinc-dependent enzymes involved in cellular repair processes.
  • The compound’s ability to modulate inflammatory responses has been a focus of research, highlighting its potential benefits in treating inflammatory skin conditions .

Zinc lauroyl aspartate can be compared with several similar compounds:

CompoundCompositionUnique Properties
Zinc AspartateZinc + Aspartic AcidUsed primarily as a dietary supplement; less moisturizing.
Zinc LaurateZinc + Lauric AcidKnown for industrial uses; lacks the biological activity of zinc lauroyl aspartate.
Zinc GluconateZinc + Gluconic AcidUsed in dietary supplements; different functional properties compared to zinc lauroyl aspartate.

Uniqueness

Zinc lauroyl aspartate stands out due to its unique combination of lauric acid and aspartic acid with zinc. This combination provides synergistic effects that enhance its moisturizing and anti-inflammatory benefits, making it particularly valuable in cosmetic formulations compared to other similar compounds like zinc aspartate and zinc laurate .

Hydrogen Bond Acceptor Count

10

Hydrogen Bond Donor Count

4

Exact Mass

692.322638 g/mol

Monoisotopic Mass

692.322638 g/mol

Heavy Atom Count

45

UNII

FF967KMC0Y

Dates

Last modified: 08-10-2024

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